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Compound of Interest

Compound Name: SJ988497

Cat. No.: B10832079 Get Quote

Essential Safety and Handling Guide for
SJ988497
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for handling the PROTAC

JAK2 degrader, SJ988497. The following guidelines are intended for researchers, scientists,

and drug development professionals.
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Product Name SJ988497

Synonyms Compound 7

CAS Number 2595365-41-4[1]

Molecular Formula C36H36N10O5[1]

Molecular Weight 688.74 g/mol [1]

Description

A cell-permeable PROTAC (Proteolysis

Targeting Chimera) that consists of a Ruxolitinib

derivative (JAK2 inhibitor), a linker, and a CRBN

ligand (Pomalidomide).[2] It is designed to

induce the degradation of Janus kinase 2

(JAK2) and is used in research for CRLF2-

rearranged acute lymphoblastic leukemia (ALL).

[2]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for SJ988497 is not publicly available, it should be

handled with the care required for all novel research compounds with unknown long-term

health effects. The following PPE is mandatory when handling SJ988497:
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PPE Category Minimum Requirement Rationale

Body Protection Laboratory Coat

Protects skin and personal

clothing from potential

contamination.

Hand Protection Disposable Nitrile Gloves

Provides a barrier against skin

contact. Change gloves

immediately if contaminated.

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Protects eyes from splashes or

aerosols. A face shield should

be worn in conjunction with

goggles when there is a

significant risk of splashing.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or a chemical fume hood.

Use a NIOSH-approved

respirator if there is a risk of

generating aerosols or dust

and engineering controls are

not sufficient.

Operational and Disposal Plans
Handling and Storage

Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood to minimize

inhalation exposure.

Avoid contact with skin, eyes, and clothing.

Minimize dust and aerosol generation.

Prepare stock solutions in a designated area.

Storage:

Store the solid compound in a tightly sealed container in a cool, dry place.
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Stock Solutions: Once prepared, aliquot and store at -20°C for up to one month or -80°C

for up to six months. Avoid repeated freeze-thaw cycles.

Spill and Exposure Procedures
Spill:

Evacuate the area.

Wear appropriate PPE.

Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Seek medical attention.

Disposal
Dispose of waste SJ988497 and contaminated materials in accordance with all applicable

federal, state, and local regulations for chemical waste. Contact your institution's environmental

health and safety (EHS) office for specific guidance.

Experimental Protocols
The following are summarized experimental protocols based on published research.
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In Vitro Cell Proliferation Assay
Parameter Description

Cell Line
MHH-CALL-4 (CRLF2-rearranged acute

lymphoblastic leukemia)

Treatment
SJ988497 at various concentrations (e.g., 1 nM,

10 nM, 100 nM, 1 µM, 4 µM)

Incubation Time 72 hours

Readout
Cell viability (e.g., using CellTiter-Glo®

Luminescent Cell Viability Assay)

Data Analysis

Calculate EC50 values to determine the

concentration at which SJ988497 inhibits 50%

of cell proliferation.

Western Blot for JAK Degradation
Parameter Description

Cell Line MHH-CALL-4

Treatment SJ988497 (e.g., 1 µM)

Incubation Time 1 hour

Procedure

1. Lyse cells and quantify protein concentration.

2. Separate proteins by SDS-PAGE. 3. Transfer

proteins to a PVDF membrane. 4. Block the

membrane and probe with primary antibodies

against JAK1, JAK2, JAK3, TYK2, and a loading

control (e.g., GAPDH). 5. Incubate with a

secondary antibody. 6. Visualize bands using a

chemiluminescence detection system.

Expected Outcome

Reduction in the protein levels of JAKs,

particularly JAK2, in SJ988497-treated cells

compared to control.
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In Vivo Xenograft Studies
Parameter Description

Animal Model NSG (NOD scid gamma) mice

Cell Line
CL20SF2-Luc2aYFP (luciferase-expressing

leukemic cells)

Cell Inoculation 1 x 10^6 cells via tail vein injection

Treatment Initiation

When leukemia burden reaches a

predetermined level (e.g., luminescence of ~1 x

10^8 photons/second)

Drug Administration
Intraperitoneal (i.p.) injection of SJ988497 (e.g.,

30 mg/kg)

Monitoring
Monitor tumor burden via bioluminescence

imaging and animal weight and health.

Endpoint
Assess reduction in leukemia burden in bone

marrow, blood, and spleen.

Mechanism of Action and Signaling Pathway
SJ988497 is a PROTAC that hijacks the cell's natural protein disposal system to target and

degrade JAK2. It functions as a bridge between JAK2 and the E3 ubiquitin ligase Cereblon

(CRBN). This proximity induces the ubiquitination of JAK2, marking it for degradation by the

proteasome. The degradation of JAK2 inhibits the downstream JAK-STAT signaling pathway,

which is often overactive in CRLF2-rearranged ALL.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10832079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10832079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SJ988497 Action

Cellular Machinery

Downstream Signaling

SJ988497

JAK2-SJ988497-CRBN
Ternary Complex

JAK2

pSTAT

Phosphorylation

CRBN
(E3 Ubiquitin Ligase)

Ubiquitinated JAK2

Ubiquitination

Ubiquitin

Proteasome

Degraded JAK2

STAT

Gene Expression
(Proliferation, Survival)

Inhibition

Click to download full resolution via product page

Caption: Mechanism of SJ988497-induced JAK2 degradation.
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Caption: General experimental workflow for evaluating SJ988497.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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